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(trifluoromethyl)nicotinamide

Cat. No.: B15231268

Get Quote

Executive Summary
5-Chloro-2-(trifluoromethyl)pyridine-3-carboxamide (CAS: 1807220-81-0) is a highly specialized

heterocyclic building block utilized primarily in the discovery of small-molecule therapeutics and

advanced agrochemicals. As a fluorinated nicotinamide derivative, it serves as a critical

pharmacophore scaffold, offering a unique combination of lipophilicity, metabolic stability, and

electronic modulation essential for optimizing ligand-protein binding interactions.

This guide provides a comprehensive technical analysis of the compound's structural

properties, validated synthesis protocols, reactivity profiles, and application in medicinal

chemistry.

Part 1: Chemical Identity and Physicochemical
Properties[1][2]
The electronic architecture of this molecule is defined by the synergistic electron-withdrawing

effects of the trifluoromethyl (-CF₃) group at the C2 position and the chlorine atom at C5. These
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substituents significantly lower the pKa of the amide protons and deactivate the pyridine ring

toward electrophilic attack while activating it for nucleophilic functionalization.

Core Data Table
Property Specification

IUPAC Name
5-Chloro-2-(trifluoromethyl)pyridine-3-

carboxamide

Common Name 5-Chloro-2-(trifluoromethyl)nicotinamide

CAS Registry Number 1807220-81-0

Molecular Formula C₇H₄ClF₃N₂O

Molecular Weight 224.57 g/mol

Exact Mass 223.996 g/mol

Physical State White to off-white solid

Predicted LogP ~1.3 (Lipophilic)

H-Bond Donors/Acceptors 1 Donor / 3 Acceptors

Key Structural Features
2-CF₃ (Metabolic blocker), 3-CONH₂ (H-bond

anchor), 5-Cl (Halogen bond donor)

Part 2: Synthesis and Production Methodologies
The synthesis of 5-chloro-2-(trifluoromethyl)pyridine-3-carboxamide typically requires a

regioselective approach to ensure the correct placement of the carboxamide functionality

relative to the trifluoromethyl group. The most robust industrial and laboratory-scale route

involves the directed ortho-lithiation of the pyridine precursor followed by amidation.

Protocol A: Directed Ortho-Metalation (DoM) Route
This pathway utilizes the strong directing ability of the trifluoromethyl group (via coordination

and inductive acidification) to install the carboxylate at the C3 position.

Reagents:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15231268?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Material: 5-Chloro-2-(trifluoromethyl)pyridine (CAS 349-94-0)

Base: Lithium Diisopropylamide (LDA) or n-Butyllithium (n-BuLi)

Electrophile: Carbon Dioxide (CO₂)

Amidation Reagents: Thionyl Chloride (SOCl₂) and Aqueous Ammonia (NH₃)

Step-by-Step Methodology:

Metallation:

Charge a dry reactor with anhydrous THF and 5-chloro-2-(trifluoromethyl)pyridine under

N₂ atmosphere.

Cool the system to -78°C to suppress benzylic-type deprotonation or nucleophilic attack.

Add LDA (1.1 eq) dropwise. The -CF₃ group directs lithiation to the C3 position (ortho-

position) due to the acidity of the C3 proton induced by the adjacent electron-withdrawing

group. Stir for 1 hour.

Carboxylation:

Bubble excess dry CO₂ gas through the solution at -78°C. The reaction is exothermic;

maintain temperature < -60°C.

Allow warming to room temperature and quench with dilute HCl to precipitate 5-chloro-2-

(trifluoromethyl)pyridine-3-carboxylic acid.

Amidation:

Reflux the intermediate acid with SOCl₂ (excess) and a catalytic amount of DMF for 3

hours to generate the acid chloride.

Remove excess SOCl₂ in vacuo.

Dissolve the residue in DCM and add dropwise to a cold (0°C) solution of concentrated

aqueous ammonia (28%).
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Filter the resulting precipitate, wash with water, and dry to obtain the target carboxamide.

Visualization: Synthesis Workflow
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Figure 1: Step-wise synthesis via directed ortho-metalation and subsequent amidation.

Part 3: Reactivity and Functionalization
The 5-chloro-2-(trifluoromethyl)pyridine-3-carboxamide scaffold is versatile. The pyridine ring is

electron-deficient, making it susceptible to Nucleophilic Aromatic Substitution (SₙAr), while the

amide group allows for further derivatization.

Key Reactivity Patterns
Hofmann Rearrangement:

Treatment with bromine and base (Br₂/NaOH) converts the primary amide (-CONH₂) into a

primary amine (-NH₂). This yields 3-amino-5-chloro-2-(trifluoromethyl)pyridine, a high-

value intermediate for urea-based kinase inhibitors.

Dehydration to Nitrile:

Reaction with dehydrating agents (e.g., POCl₃ or Trifluoroacetic anhydride) converts the

carboxamide to a nitrile (-CN), creating 5-chloro-2-(trifluoromethyl)nicotinonitrile.

SₙAr Displacement (C5 vs C6):

While the C5-Cl is somewhat deactivated by the meta-relationship to the ring nitrogen, the

strong electron-withdrawing nature of the 2-CF₃ group activates the ring globally.
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However, SₙAr is more likely to occur at C6 (if a leaving group were present) or via

displacement of the C5-Cl under forcing conditions with strong nucleophiles (thiolates,

alkoxides).

Visualization: Reactivity Logic
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Figure 2: Primary chemical transformations available for the carboxamide scaffold.

Part 4: Applications in Drug Discovery[4]
This specific isomer is a "privileged structure" in medicinal chemistry due to its ability to

modulate biological properties without introducing metabolic liability.

Kinase Inhibition (Bioisosterism)
The 2-(trifluoromethyl)nicotinamide motif acts as a bioisostere for benzamides found in many

kinase inhibitors.

Mechanism: The amide nitrogen serves as a Hydrogen Bond Donor (HBD) to the hinge

region of kinases, while the carbonyl oxygen acts as a Hydrogen Bond Acceptor (HBA).

Role of CF₃: The bulky, lipophilic CF₃ group occupies hydrophobic pockets (e.g., the

gatekeeper region) and prevents oxidative metabolism at the C2 position, prolonging the

drug's half-life (

).
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Agrochemical Fungicides
Similar to the succinate dehydrogenase inhibitor (SDHI) class (e.g., Fluopyram), this amide can

be coupled with aniline derivatives. The electron-deficient pyridine ring enhances the acidity of

the amide proton, strengthening the binding interaction with the target enzyme.

Part 5: Safety and Handling (SDS Summary)
As a halogenated pyridine derivative, strict safety protocols are required.

Hazards:

H301: Toxic if swallowed.

H315/H319: Causes skin and serious eye irritation.

H335: May cause respiratory irritation.

Handling Protocol:

Always manipulate within a chemical fume hood.

Use nitrile gloves (0.11 mm minimum thickness) and safety goggles.

Incompatibility: Avoid contact with strong oxidizing agents and strong bases (which may

hydrolyze the amide or deprotonate the ring).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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